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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600

This guide provides a detailed comparison of the weather resistance properties of coatings
formulated with Pigment Yellow 16 against various alternative yellow pigments. The
information is intended for researchers, scientists, and professionals in the coatings and
materials development fields. The performance of a pigment is critical to the longevity and
durability of a coating, particularly for exterior applications where it is subjected to
environmental stressors such as sunlight, heat, and moisture.

Introduction to Pigment Yellow 16

Pigment Yellow 16 (PY16) is an organic diarylide yellow pigment.[1][2] Diarylide pigments are
a significant class of azo pigments used extensively in printing inks, plastics, and coatings.[2][3]
PY16 is known for its high coloring power and is utilized in applications such as industrial
coatings and various types of printing inks.[4] However, its performance in exterior coatings,
where weather resistance is paramount, requires careful evaluation against other available
pigment technologies. Key factors determining a pigment's weather resistance include its
lightfastness, heat stability, chemical resistance, and migration resistance.

Comparative Performance Data

The following tables summarize the weather resistance properties of Pigment Yellow 16 in
comparison to a range of alternative organic and inorganic yellow pigments. Performance can
be influenced by factors such as pigment concentration, particle size, the binder system, and
the presence of additives like UV stabilizers.[5][6]
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Table 1: Lightfastness and Heat Stability of Selected Yellow Pigments

Pigment C.l. Name

Chemical Class

Lightfastness (Blue
Wool Scale, 1-8)

Heat Stability (°C)

~160°C; up to 240°C

Pigment Yellow 16 Diarylide Azo 5 - 7[4] ]
for short periods[4]

Pigment Yellow 3 Monoazo 6 - 7[7] ~140°CJ[7]
Pigment Yellow 74 Monoazo 6-7 ~180°C
Pigment Yellow 83 Diarylide Azo 6-7 ~200°C
Pigment Yellow 154 Benzimidazolone 7 - 8[8][9] ~290°C
Pigment Yellow 184 Bismuth Vanadate 8[9] >300°C
Pigment Yellow 216 Tin-Zinc-Titanate 8[10] >300°C[10]
Colortherm® Yellow )
20 Iron Oxide 8[11] >300°C[11]

] ] ] High, varies with
Cadmium Yellow 35 Cadmium Sulfide 8[8]

formulation

Note: Lightfastness is rated on the Blue Wool Scale, where 1 is very poor and 8 is excellent.

Heat stability values can vary based on the specific polymer system and exposure time.

Table 2: Chemical and Migration Resistance of Selected Yellow Pigments
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. . Acid Alkali Solvent &
Pigment C.I. Chemical ] . . .
Resistance (1- Resistance (1- Migration
Name Class .
5 Scale) 5 Scale) Resistance
Pigment Yellow o ) Fair; can migrate
Diarylide Azo 5 (Dilute)[4] 5 (Strong)[4] ]
16 in PVC[4]
Pigment Yellow 3  Monoazo 5[7] 5[7] Poor to Fair
Pigment Yellow )
Monoazo 5 4 Fair
74
) Good; better
Pigment Yellow o
83 Diarylide Azo 5 5 than monoazo
yellows[3][12]
Pigment Yellow o
Benzimidazolone  5[9] 5[9] Excellent
154
Pigment Yellow Bismuth
4 5 Excellent
184 Vanadate
Pigment Yellow o ]
16 Tin-Zinc-Titanate  Excellent[10] Excellent[10] Excellent
Colortherm® ]
Iron Oxide Excellent Excellent Excellent
Yellow 20
Cadmium Yellow ) ]
Cadmium Sulfide  Poor Excellent Excellent

35

Note: Chemical resistance is rated on a scale of 1 to 5, where 1 is poor and 5 is excellent.

Experimental Protocols

Objective assessment of weather resistance relies on standardized testing protocols. Below are

methodologies for key experiments.

1. Lightfastness and Weathering Testing
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Objective: To assess the coating's resistance to color change and degradation upon
exposure to light and weather.

Methodology:

o Accelerated Weathering (ASTM G154, ASTM G155): Coating samples are placed in an
accelerated weathering tester (e.g., QUV or Xenon Arc). The QUV tester simulates
sunlight (UVA or UVB lamps) and moisture (condensation cycles).[13] A Xenon Arc tester
provides a closer spectral match to natural sunlight.[5] Exposure cycles are run for a
specified duration (e.g., 2000 hours).

o Natural Weathering (ASTM G7): Samples are exposed to natural weather conditions at a
specific location, such as South Florida, which provides high-intensity sunlight and
humidity.[14]

Evaluation: Color change (AE) is measured periodically using a spectrophotometer. Gloss
retention is measured with a gloss meter. The Blue Wool Scale (ISO 105-B02) is used as a
reference, where a set of blue wool textiles with known fading resistance are exposed
alongside the samples.[5] The lightfastness rating corresponds to the blue wool sample that
fades to a similar degree.

. Heat Stability Testing

Objective: To determine the temperature at which the pigment begins to show color change
in a specific resin system.

Methodology: The pigment is dispersed into a polymer (e.g., polyethylene, polyamide).[11]
The colored polymer is then subjected to a series of increasing temperatures in an oven or
injection molding machine for a fixed duration (e.g., 5-10 minutes) at each step.[4]

Evaluation: The color of the sample at each temperature is compared to an unheated control.
The heat stability is defined as the highest temperature at which no significant color change
(typically AE < 3) occurs.

. Chemical Resistance Testing

Objective: To evaluate the coating's resistance to acids and alkalis.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fp-pigments.com/en/weathering/
https://dmg-manual-live.s3.ap-south-1.amazonaws.com/Production/exb_doc/445/53068/AOLLP_Pigment_Brochure.pdf
https://www.ulprospector.com/knowledge/8881/pc-webinar-innovation-in-yellow-and-orange-pigments/
https://dmg-manual-live.s3.ap-south-1.amazonaws.com/Production/exb_doc/445/53068/AOLLP_Pigment_Brochure.pdf
https://lanxess.com/en/products-and-brands/brands/bayferrox/news/colortherm-yellow-heat-stability
https://www.chembk.com/en/chem/C.I.%20Pigment%20Yellow%2016
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

» Methodology (ASTM D1308): A spot test is performed by placing a drop of the chemical
agent (e.g., 5% hydrochloric acid, 5% sodium hydroxide) onto the surface of the cured
coating. The spot is covered for a specified period (e.g., 24 hours).

o Evaluation: After the exposure period, the reagent is removed, and the coating is inspected
for any changes in color, blistering, or softening. The results are rated on a scale (e.g., 1-5)
based on the severity of the effect.

4. Sulfur Dioxide Resistance (Kesternich Test)
» Objective: To simulate the effect of acid rain and industrial pollutants.[10]

e Methodology (ISO 3231 / ASTM G87): Coated panels are exposed to a warm, humid
atmosphere containing a specified concentration of sulfur dioxide (SO2z). This creates a
corrosive acidic environment.

o Evaluation: The samples are evaluated for blistering, corrosion, and color change.[13]

Visualized Workflows and Logic

The following diagrams illustrate the experimental workflow for weather resistance testing and
the logical process for selecting a suitable yellow pigment.
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Caption: Experimental workflow for assessing the weather resistance of pigmented coatings.
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Caption: Logic diagram for selecting a yellow pigment based on performance requirements.

Conclusion
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Pigment Yellow 16 offers good performance for applications that do not require exceptional
long-term exterior durability. It provides strong alkali resistance and moderate lightfastness and
heat stability.[4] However, its tendency to migrate in certain plastics like PVC and its thermal
degradation above 200°C can be limiting factors.[2][4]

For high-performance exterior coatings demanding excellent weather and heat resistance,
inorganic pigments such as Bismuth Vanadate (PY184), complex inorganic color pigments like
PY216, and various iron oxides or zinc ferrites are superior alternatives.[9][10][11][15] High-
performance organic pigments like Benzimidazolone Yellows (PY154) also offer a significant
upgrade in durability over standard diarylide pigments, though they may not match the opacity
of their inorganic counterparts.[9][16] The final selection of a pigment should be based on a
thorough evaluation of its performance properties against the specific requirements of the
coating application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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